7-hydroxyquinolin-2(1H)-one
Cat. No. B194394
Key on ui cas rn:
70500-72-0
M. Wt: 161.16 g/mol
InChI Key: DBSPUDKBNOZFMX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09156822B2
Procedure details
A mixture of intermediate 14 (193 mg, 1.2 mmol), 1,4-dibromobutane (0.43 mL, 3.6 mmol) and anhydrous K2CO3 (166 mg, 1.2 mmol) was dissolved in EtOH and the solution was heated to reflux overnight. The solution was diluted with water and extracted with EtOAc. The combined organic layers was washed with saturated aq NaHCO3, brine, dried over anhydrous Na2SO4, concentrated in vacuo and purified by flash chromatography on silica gel column (elution with PE/EtOAc=2:1) to give 7-(4-bromobutoxy)quinolin-2(1H)-one (intermediate 15) (147 mg, 41%) as a yellow solid.
Yield
41%
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:11]=[C:10]2[C:5]([CH:6]=[CH:7][C:8](=[O:12])[NH:9]2)=[CH:4][CH:3]=1.[Br:13][CH2:14][CH2:15][CH2:16][CH2:17]Br.C([O-])([O-])=O.[K+].[K+]>CCO.O>[Br:13][CH2:14][CH2:15][CH2:16][CH2:17][O:1][C:2]1[CH:11]=[C:10]2[C:5]([CH:6]=[CH:7][C:8](=[O:12])[NH:9]2)=[CH:4][CH:3]=1 |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
|
193 mg
|
|
Type
|
reactant
|
|
Smiles
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OC1=CC=C2C=CC(NC2=C1)=O
|
|
Name
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|
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Quantity
|
0.43 mL
|
|
Type
|
reactant
|
|
Smiles
|
BrCCCCBr
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|
Name
|
|
|
Quantity
|
166 mg
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)([O-])[O-].[K+].[K+]
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Step Two
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
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Smiles
|
CCO
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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solvent
|
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Smiles
|
O
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Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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the solution was heated
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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to reflux overnight
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|
Duration
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8 (± 8) h
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EXTRACTION
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Type
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EXTRACTION
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|
Details
|
extracted with EtOAc
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WASH
|
Type
|
WASH
|
|
Details
|
The combined organic layers was washed with saturated aq NaHCO3, brine
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over anhydrous Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
|
purified by flash chromatography on silica gel column (elution with PE/EtOAc=2:1)
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrCCCCOC1=CC=C2C=CC(NC2=C1)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 147 mg | |
| YIELD: PERCENTYIELD | 41% | |
| YIELD: CALCULATEDPERCENTYIELD | 41.4% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
